6-(1-Cyanocyclopropyl)pyridazine-4-carboxylic acid

Specification

• Molecular Formula: C9H7N3O2
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 6-(1-cyanocyclopropyl)pyridazine-4-carboxylic acid
• Standard InChI: InChI=1S/C9H7N3O2/c10-5-9(1-2-9)7-3-6(8(13)14)4-11-12-7/h3-4H,1-2H2,(H,13,14)
• Standard InChI Key: LWRIAMPEBVEGDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=NN=CC(=C2)C(=O)O

Introduction

Structural and Molecular Characteristics

Molecular Geometry and Functional Groups

The compound’s structure integrates a pyridazine ring (a six-membered aromatic ring with two adjacent nitrogen atoms) with a 1-cyanocyclopropyl substituent and a carboxylic acid group. The cyclopropane ring introduces steric strain, which may influence reactivity and intermolecular interactions, while the cyano group (-C≡N) enhances electrophilicity, potentially facilitating nucleophilic additions or cycloadditions. The carboxylic acid moiety at position 4 contributes to hydrogen-bonding capabilities, impacting solubility and crystallinity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₉H₇N₃O₂
Molecular Weight	189.17 g/mol
IUPAC Name	6-(1-cyanocyclopropyl)pyridazine-4-carboxylic acid
SMILES	C1CC1(C#N)C2=NN=CC(=C2)C(=O)O
InChIKey	LWRIAMPEBVEGDJ-UHFFFAOYSA-N

Spectroscopic and Computational Data

While experimental spectroscopic data (e.g., NMR, IR) for this specific compound remains unpublished, computational predictions based on analogous structures suggest distinct absorption bands for the cyano group (~2200 cm⁻¹ in IR) and carboxylic acid (2500–3300 cm⁻¹ for O-H stretch). The planar pyridazine ring likely contributes to UV-Vis absorption in the 250–300 nm range, typical for conjugated heteroaromatics.

Synthesis and Reactivity

Synthetic Pathways

• Cyclopropanation: Introduction of the cyanocyclopropyl group via [2+1] cycloaddition using diazo compounds or transition metal-catalyzed reactions.

• Pyridazine Formation: Construction of the pyridazine core through condensation reactions, such as the reaction of 1,2-diketones with hydrazines.

• Carboxylic Acid Functionalization: Oxidation of a methyl group or hydrolysis of a nitrile/ester precursor to introduce the carboxylic acid moiety.

A patent (WO2022074214A1) describes methods for synthesizing related 5-(1-cyanocyclopropyl)pyridine-2-carboxylic acid derivatives, suggesting potential parallels in reaction conditions (e.g., palladium-catalyzed cross-couplings or nucleophilic substitutions).

Reactivity and Derivatives

The compound’s reactivity is anticipated to center on:

• Cyano Group: Participation in nucleophilic additions (e.g., with amines to form amidines) or cycloadditions (e.g., [3+2] with azides).

• Carboxylic Acid: Esterification, amidation, or conversion to acyl chlorides for further derivatization.

• Pyridazine Ring: Electrophilic substitution at electron-deficient positions or coordination to metal catalysts.

Comparative Analysis with Structural Analogs

Table 2: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
6-(4-Cyanopyrazol-1-yl)pyridine-2-carboxylic acid	C₁₀H₆N₄O₂	214.18	Pyridine core, pyrazole substituent
6-(1-Cyanocyclopropyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid	C₁₂H₉N₃O₂	227.22	Pyrazolo-pyridine fusion
5-(1-Cyanocyclopropyl)pyridine-2-carboxylic acid	C₉H₇N₃O₂	189.17	Isomeric pyridine derivative

The pyridazine core in 6-(1-cyanocyclopropyl)pyridazine-4-carboxylic acid distinguishes it from pyridine- or pyrazolo-based analogs, offering distinct electronic properties and hydrogen-bonding motifs.

Future Research Directions

• Synthetic Optimization: Develop scalable routes using catalytic cyclopropanation and regioselective functionalization.

• Biological Screening: Evaluate antimicrobial, anticancer, and kinase-inhibitory activity in vitro.

• Computational Studies: Model interactions with biological targets (e.g., enzymes) or materials surfaces using DFT/MD simulations.